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Compound of Interest

Compound Name: Gabapentin-13C3

Cat. No.: B15144659 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of Gabapentin-13C3, a stable isotope-labeled

internal standard essential for the accurate quantification of gabapentin in various biological

matrices. This document outlines supplier information, key product specifications, and detailed

experimental protocols for its use in liquid chromatography-tandem mass spectrometry (LC-

MS/MS) applications.

Supplier and Purchasing Information
Gabapentin-13C3 is available as a certified reference material (CRM) from several reputable

suppliers. The primary manufacturer is Cerilliant®, a brand of MilliporeSigma. This product is

then distributed through various channels.

Key Suppliers:

Sigma-Aldrich (Merck): As a direct distributor of the Cerilliant® brand, Sigma-Aldrich is a

primary source for Gabapentin-13C3. The product is typically sold in a solution of methanol

at a concentration of 100 µg/mL.[1]

Thomas Scientific: This supplier also lists the Cerilliant® Gabapentin-13C3 solution,

providing another purchasing option for researchers.[2]
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McKesson: As a distributor of medical and laboratory supplies, McKesson also offers the

Cerilliant® Gabapentin-13C3 certified reference material.

Product Identification:

Product Name: Gabapentin-13C3

Manufacturer Catalog Number: G-018 (Cerilliant®)

Typical Formulation: 100 µg/mL solution in methanol, supplied in 1 mL ampules.[1][2]

Intended Use: As an internal standard for isotope dilution mass spectrometry (IDMS) in

applications such as forensic analysis, clinical toxicology, pain prescription monitoring, and

urine drug testing.

Quantitative Data
The following tables summarize the typical quantitative specifications for Gabapentin-13C3 as

a certified reference material. These values are representative and the exact figures, including

uncertainty and isotopic enrichment, are provided in the lot-specific Certificate of Analysis

(CoA) from the supplier.

Table 1: Physical and Chemical Properties

Property Value

Chemical Formula C₆¹³C₃H₁₇NO₂

Molecular Weight 174.21 g/mol [1]

Appearance Clear, colorless solution

Solvent Methanol

Table 2: Certified Reference Material Specifications
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Parameter Specification

Certified Concentration 100.0 µg/mL

Expanded Uncertainty ± 2.0 µg/mL

Isotopic Purity ≥ 99 atom % ¹³C

Chemical Purity (by HPLC) ≥ 98%

Storage Condition -20°C[2]

Experimental Protocols
Gabapentin-13C3 is primarily used as an internal standard in LC-MS/MS methods to

accurately quantify gabapentin in biological samples like human plasma or serum. The

following is a representative experimental protocol based on published methods.

3.1. Objective:

To determine the concentration of gabapentin in human plasma using isotope dilution LC-

MS/MS with Gabapentin-13C3 as the internal standard.

3.2. Materials and Reagents:

Gabapentin-13C3 internal standard solution (100 µg/mL in methanol)

Gabapentin analytical standard

Human plasma (blank)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)

Water (LC-MS grade)

Vortex mixer

Centrifuge
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LC-MS/MS system (e.g., Agilent, Sciex, Waters)

3.3. Sample Preparation (Protein Precipitation):

Spiking: To 100 µL of plasma sample, standard, or blank, add 20 µL of a working solution of

Gabapentin-13C3 (e.g., 1 µg/mL in methanol).

Precipitation: Add 300 µL of acetonitrile to each tube.

Mixing: Vortex the tubes for 30 seconds to ensure thorough mixing and protein precipitation.

Centrifugation: Centrifuge the samples at 10,000 x g for 5 minutes to pellet the precipitated

proteins.

Transfer: Carefully transfer the supernatant to a new set of tubes or a 96-well plate.

Evaporation (Optional): The supernatant can be evaporated to dryness under a stream of

nitrogen and reconstituted in the mobile phase to increase sensitivity.

Injection: Inject an aliquot (e.g., 5-10 µL) of the final extract into the LC-MS/MS system.

3.4. LC-MS/MS Conditions:

LC Column: A C18 or C8 reversed-phase column (e.g., 50 x 2.1 mm, 3.5 µm) is commonly

used.

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Gradient: A typical gradient would start with a low percentage of Mobile Phase B, ramp up to

a high percentage to elute the analyte, and then return to initial conditions for column re-

equilibration.

Flow Rate: 0.3 - 0.5 mL/min

Ionization Source: Electrospray Ionization (ESI), positive mode
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Mass Spectrometry: Multiple Reaction Monitoring (MRM)

Gabapentin transition: m/z 172.1 → 154.1

Gabapentin-13C3 transition: m/z 175.1 → 157.1

3.5. Data Analysis:

Quantification is achieved by calculating the peak area ratio of the analyte (gabapentin) to the

internal standard (Gabapentin-13C3). A calibration curve is constructed by plotting the peak

area ratios of known standards against their concentrations. The concentration of gabapentin in

the unknown samples is then determined from this calibration curve.

Visualizations
4.1. Purchasing and Quality Control Workflow

The following diagram illustrates the typical workflow for procuring and verifying a certified

reference material like Gabapentin-13C3 for use in a research or clinical laboratory.
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Purchasing and QC Workflow for Gabapentin-13C3
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Caption: Workflow for procuring and verifying Gabapentin-13C3.
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4.2. Role of Gabapentin-13C3 in Isotope Dilution Mass Spectrometry

This diagram outlines the logical relationship of using an internal standard in a quantitative LC-

MS/MS assay.
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Caption: Use of Gabapentin-13C3 in a quantitative assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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